Cas no 105-31-7 (1-Hexyn-3-ol)

• Product Name: 1-Hexyn-3-ol
• CAS No: 105-31-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00014408
• CID: 35320
• PubChem ID: 24878247
• Update Time: 2025-04-18

1-Hexyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-ol
• Ethynyl n-propyl carbinol
• 1-HEXYNE-3-OL
• 1-propylpropargylalcohol
• 3-Hydroxy-1-hexyne
• 3-Hydroxyhexyne
• 6-Hydroxyquinoline
• Hex-1-in-3-ol
• hex-1-yn-3-ol
• Hexynol
• Propyl-aethinyl-carbinol
• Propylethinylcarbinol
• Hexyn-3
• 1-propylpropargyl alcohol
• 1-HEXYN-3-OL 95+%
• EINECS 203-286-7
• NSC 244896
• NCGC00357079-01
• FT-0607891
• 1-Hexyn-3-ol, 90%, technical grade
• J-001387
• MFCD00014408
• (+/-)-3-HYDROXYHEX-1-YNE
• 105-31-7
• (RS)-1-HEXYN-3-OL
• DTXCID5030088
• AB91842
• AKOS009158382
• NSC244896
• (+/-)-1-HEXYN-3-OL
• DTXSID4051536
• CAS-105-31-7
• SY050014
• H0141
• NSC-244896
• 4-01-00-02234 (Beilstein Handbook Reference)
• A1-00337
• NS00023366
• 1-hexine-3-ol
• AI3-25134
• Tox21_303791
• UNII-R9B2WH0KBL
• R9B2WH0KBL
• BRN 1739419
• A801196
• D90806
• 203-286-7

• MDL： MFCD00014408
• Inchi： 1S/C6H10O/c1-3-5-6(7)4-2/h2,6-7H,3,5H2,1H3
• InChI Key： LTFTWJYRQNTCHI-UHFFFAOYSA-N
• SMILES： OC(C#C)CCC
• BRN： 1739419

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Pale yellow liquid.
• Density: 0.873 g/mL at 25 °C
• Melting Point: -80°C
• Boiling Point: 141°C(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.431
• PSA: 20.23000
• LogP: 0.78060
• Solubility: Not determined

1-Hexyn-3-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H310,H318
• Warning Statement： P280,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2929 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 10-25-27-41
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：MR0181000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：I
• TSCA：Yes
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R25; R27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons